Cas no 1111115-93-5 (5-(4-methylphenyl)-1H-pyridin-2-one)

• Product Name: 5-(4-methylphenyl)-1H-pyridin-2-one
• CAS No: 1111115-93-5
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 2606849
• PubChem ID: 20300110
• Update Time: 2025-06-12

5-(4-methylphenyl)-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-methylphenyl)-1H-pyridin-2-one
• AKOS015945068
• 1111115-93-5
• DTXSID40604829
• SCHEMBL17795051
• SCHEMBL6674034
• A1-33905
• 2-HYDROXY-5-(4-METHYLPHENYL)PYRIDINE
• 5-(p-tolyl)pyridin-2(1H)-one
• 5-(4-Methylphenyl)pyridin-2(1H)-one
• MFCD11876648

• Inchi： 1S/C12H11NO/c1-9-2-4-10(5-3-9)11-6-7-12(14)13-8-11/h2-8H,1H3,(H,13,14)
• InChI Key： YGIRFQGKPCSCRV-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=CN1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 185.084063974Da
• Monoisotopic Mass: 185.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų

Additional information on 5-(4-methylphenyl)-1H-pyridin-2-one

Introduction to 5-(4-methylphenyl)-1H-pyridin-2-one (CAS No. 1111115-93-5)

5-(4-methylphenyl)-1H-pyridin-2-one, identified by its Chemical Abstracts Service (CAS) number 1111115-93-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridinone class, a structural motif widely recognized for its biological activity and pharmacological potential. The presence of a methyl-substituted phenyl ring and a pyridin-2-one core imparts unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 5-(4-methylphenyl)-1H-pyridin-2-one consists of a six-membered pyridine ring fused with a carbonyl-containing oxygen atom, with a phenyl group attached at the 4-position of the pyridine ring. This arrangement creates a conjugated system that can participate in various chemical interactions, including hydrogen bonding, π-stacking, and metal coordination. Such structural features are often exploited in the design of bioactive molecules to enhance binding affinity and selectivity towards biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridinone derivatives, particularly those with aromatic substituents that can modulate receptor interactions. 5-(4-methylphenyl)-1H-pyridin-2-one is no exception, and preliminary studies have suggested its potential in several therapeutic areas. For instance, its structural similarity to known bioactive compounds has prompted researchers to investigate its role in modulating enzyme activity and receptor binding.

One of the most compelling aspects of 5-(4-methylphenyl)-1H-pyridin-2-one is its potential as a scaffold for drug development. The compound's ability to engage with multiple biological targets makes it an attractive candidate for multitargeted drug design, a strategy that has shown promise in addressing complex diseases. Additionally, the presence of a methyl group on the phenyl ring can influence the compound's solubility and metabolic stability, factors that are critical for optimizing pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 5-(4-methylphenyl)-1H-pyridin-2-one. Molecular docking studies have been conducted to evaluate its binding affinity to various protein targets, including kinases, transcription factors, and ion channels. These studies have revealed promising interactions that could lead to the development of novel therapeutic agents with improved efficacy and reduced side effects.

The synthesis of 5-(4-methylphenyl)-1H-pyridin-2-one has also been optimized to ensure scalability and reproducibility. Multi-step synthetic routes have been developed that leverage readily available starting materials and high-yielding transformations. These synthetic strategies are essential for producing sufficient quantities of the compound for both preclinical studies and potential clinical trials.

In addition to its pharmacological potential, 5-(4-methylphenyl)-1H-pyridin-2-one has shown promise in material science applications. Its ability to form stable complexes with metals has led to investigations into its use as a ligand in catalytic systems. Such applications could expand the utility of this compound beyond pharmaceuticals into industrial chemistry.

The future direction of research on 5-(4-methylphenyl)-1H-pyridin-2-one is likely to focus on expanding its therapeutic applications through structure-activity relationship (SAR) studies. By modifying various parts of its molecular structure, researchers aim to enhance its bioactivity while minimizing potential toxicity. Additionally, exploring its role in combination therapies could provide new insights into treating multifaceted diseases.

Overall, 5-(4-methylphenyl)-1H-pyridin-2-one (CAS No. 1111115-93-5) represents a fascinating compound with diverse applications in pharmaceuticals and material science. Its unique structural features and promising biological activities make it a valuable asset in the ongoing quest for novel therapeutic agents. As research continues to uncover new possibilities for this molecule, it is poised to play an increasingly important role in addressing unmet medical needs.